Cas no 2172271-38-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• CAS No: 2172271-38-2
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6290481
• PubChem ID: 165801514
• Update Time: 2025-06-26

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• EN300-1486173
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-3-carboxylic acid
• 2172271-38-2

• Inchi： 1S/C24H26N2O5/c27-22(26-13-5-6-16(14-26)23(28)29)11-12-25-24(30)31-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,25,30)(H,28,29)
• InChI Key： FUPTTXMGQBGZFX-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2172271-38-2)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid, identified by its CAS number 2172271-38-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core and a fluorinated aromatic moiety, which together contribute to its unique pharmacological properties. The structure incorporates a methoxycarbonyl group and an amino functionality, making it a versatile intermediate in the synthesis of biologically active agents.

The fluorene moiety, a prominent feature in this molecule, is known for its stability and rigidity, which often enhances the binding affinity of drug candidates to their target proteins. In recent years, fluorinated compounds have been extensively studied due to their ability to improve metabolic stability, lipophilicity, and overall pharmacokinetic profiles of drug molecules. The presence of the fluorene ring in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid suggests that this compound may exhibit similar advantages, making it a promising candidate for further development.

The piperidine scaffold is another critical component of this compound, commonly found in numerous FDA-approved drugs due to its favorable pharmacokinetic properties and minimal toxicity. Piperidine derivatives are known for their ability to modulate various biological pathways, including G-protein coupled receptors (GPCRs), kinases, and other enzyme systems. The specific arrangement of functional groups around the piperidine ring in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid likely contributes to its unique interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid) to their intended targets with remarkable accuracy. These computational tools have been instrumental in identifying potential lead compounds for further optimization. For instance, studies using molecular dynamics simulations have shown that the fluorene moiety can effectively stabilize the binding interface between the compound and its target protein, enhancing the overall potency of the drug candidate.

The methoxycarbonyl group in this compound serves as a protecting group for the amino functionality, which can be selectively removed under specific conditions to introduce further modifications or linkages. This versatility makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid) a valuable building block in synthetic chemistry. The ability to manipulate these functional groups allows chemists to explore diverse chemical space and develop novel therapeutic agents with tailored properties.

In the realm of drug discovery, the development of chiral compounds has become increasingly important due to the stereoselective nature of biological processes. While 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid) itself may not be chiral, its derivatives can be easily modified to introduce stereocenters, which can significantly impact the pharmacological activity of resulting drug candidates. The use of chiral auxiliaries or catalysts during synthesis allows for the preparation of enantiomerically pure compounds, which can exhibit improved efficacy and reduced side effects.

Current research in medicinal chemistry emphasizes the importance of understanding structure-function relationships at a molecular level. The study of 1-3-((9H-fluoren - 9 - ylmethoxycarbonyl))amino)propanoylpiperidine - 3 - carboxylic acid (CAS No. 2172271 - 38 - 2) fits well within this paradigm. By elucidating how different functional groups influence the biological activity of this compound, researchers can gain insights into broader principles that govern drug design. These insights are crucial for developing next-generation therapeutics with improved efficacy and safety profiles.

The synthesis of complex organic molecules like 1 - 3 - (((9H - fluorene - 9 - ylmethoxycarbonyl)amino)propanoylpiperidine - 3 - carboxylic acid) often requires multi-step synthetic strategies involving various reaction conditions and reagents. Advances in synthetic methodologies have made it possible to construct such intricate molecules with greater efficiency and precision. For example, transition metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by providing reliable routes for forming carbon-carbon bonds under mild conditions. These methods have been instrumental in constructing the fluorene core and other key structural features of this compound.

The pharmacological potential of 1 - 3 - (((9H - fluorene - 9 - ylmethoxy carbony l)amino)propanoylpiperidine - 3 - carboxylic acid) has not yet been fully explored; however, preliminary studies suggest that it may exhibit activity against several disease targets. For instance, analogs containing similar piperidine scaffolds have shown promise in treating neurological disorders by modulating neurotransmitter receptors. The presence of the fluorene moiety could enhance its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) therapies.

In conclusion,1 - 3 - (((9H-fluorene - 9-y l)methoxyc arbony l)a mino)propanoylpiperidine - 3-carboxylic acid (CAS No. 2172271 - 38 - 2) is a structurally complex and pharmacologically interesting molecule with significant potential in drug discovery and development. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds and piperidine derivatives,this compound is likely to play an important role in future medicinal chemistry efforts.